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Compound of Interest

Compound Name: Isoquinoline-4-carbohydrazide

CAS No.: 885272-60-6

Cat. No.: B1395781

Get Quote

Executive Summary
Isoquinoline-4-carbohydrazide (CAS: 885272-60-6) represents a critical structural expansion

of the pyridine-4-carbohydrazide (Isoniazid) scaffold. While Isoniazid (INH) remains a

cornerstone of tuberculosis therapy, the isoquinoline analog offers altered lipophilicity and

metal-chelating properties that are essential for overcoming resistance mechanisms and

developing novel Schiff base ligands.

However, reproducibility in experiments involving Isoquinoline-4-carbohydrazide often fails

due to a lack of appreciation for its physicochemical divergence from Isoniazid. This guide

objectively compares the two compounds and provides self-validating protocols to ensure

experimental consistency.

Part 1: Physicochemical & Functional Comparison
The primary source of experimental error is assuming Isoquinoline-4-carbohydrazide
behaves identically to Isoniazid in aqueous media. The fusion of the benzene ring significantly
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alters the solubility profile and lipophilicity (LogP), necessitating modified handling protocols.

Table 1: Comparative Profile of Hydrazide Scaffolds

Feature
Standard: Isoniazid

(Pyridine-4-
carbohydrazide)

Target: Isoquinoline-

4-carbohydrazide

Impact on

Reproducibility

Structure Monocyclic (Pyridine)
Bicyclic

(Benzopyridine)

Isoquinoline analog

has higher steric bulk.

[1]

Molecular Weight 137.14 g/mol 187.20 g/mol

Requires mass

adjustment for molar

equivalents.

LogP (Lipophilicity) -0.70 (Hydrophilic)
~0.25 - 0.50

(Amphiphilic)

Critical: Target is

significantly less

water-soluble.

Aqueous Solubility High (~125 mg/mL) Low / Poor

Risk: Precipitation in

aqueous assay

buffers (e.g., PBS).

pKa (Hydrazide) ~3.5 ~3.2 - 3.4

Similar reactivity, but

isoquinoline nitrogen

is less basic.

Primary Impurity

1,2-

Diisonicotinoylhydrazi

ne

1,2-Di(isoquinoline-4-

carbonyl)hydrazine

"Dimer" formation if

hydrazine is

insufficient during

synthesis.

Storage Stability
High, but light-

sensitive
Oxidation-prone

Hydrazide group

oxidizes to

acid/diimide in

solution over time.

Part 2: Synthesis and Purity Validation
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Reproducibility begins with the purity of the starting material. Commercial batches of

Isoquinoline-4-carbohydrazide often contain the symmetric diacylhydrazine impurity (the

"dimer"), which is biologically inactive and insoluble.

Mechanistic Insight
The synthesis involves the nucleophilic attack of hydrazine on Ethyl Isoquinoline-4-carboxylate.

If the concentration of hydrazine is too low, the product (hydrazide) competes with the

hydrazine for the ester, forming the dimer.

Validated Synthesis Protocol
Objective: Synthesize high-purity (>98%) Isoquinoline-4-carbohydrazide free of dimer

impurities.

Preparation: Dissolve Ethyl Isoquinoline-4-carboxylate (1.0 eq) in absolute ethanol (5

mL/mmol).

Reagent Addition (The Control Step):

Cool the solution to 0°C.

Add Hydrazine Hydrate (80%) dropwise.

Crucial Ratio: Use 5.0 to 10.0 equivalents of hydrazine. The large excess drives the

equilibrium toward the mono-hydrazide and prevents the product from reacting with the

starting ester.

Reaction: Reflux for 4–6 hours. Monitor by TLC (System: DCM/MeOH 9:1). The ester spot

(Rf ~0.8) should disappear; the hydrazide spot (Rf ~0.4) will appear.[2]

Isolation (Self-Validating):

Concentrate the solvent to 20% volume.

Cool to 4°C overnight to crystallize.

Filter the solid.
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Wash: Wash with cold ethanol (removes excess hydrazine) followed by diethyl ether.

Characterization Check:

Melting Point: 172–175°C (Compare to Isoniazid's 171°C; distinct but close).

Solubility Check: Dissolve 1 mg in 1 mL DMSO. If turbid, the dimer impurity is present

(dimers are generally insoluble in DMSO).

Visualization: Synthesis Logic & Impurity Avoidance
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Figure 1: Kinetic control in hydrazide synthesis. Excess hydrazine is the critical variable to

prevent dimer formation.

Part 3: Biological Assay & Solubility Management
When testing for antimicrobial (e.g., M. tuberculosis) or cytotoxic activity, the standard

"Isoniazid Protocol" will fail for Isoquinoline-4-carbohydrazide due to precipitation.

The "Solubility Bridge" Protocol
Objective: Ensure the compound remains in solution during MIC (Minimum Inhibitory

Concentration) assays.

Stock Preparation:

Do NOT dissolve directly in water or saline.
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Dissolve compound in 100% DMSO to a concentration of 10 mM.

Validation: Sonicate for 5 minutes. Inspect visually for micro-particulates.

Intermediate Dilution (The Critical Step):

Dilute the stock 1:10 into the assay medium (e.g., 7H9 broth) to reach 1 mM.

Observation: If a white precipitate forms immediately, the concentration is above the

solubility limit for this analog.

Correction: If precipitation occurs, lower the target top concentration or add 0.05% Tween-

80 to the broth to stabilize the suspension.

Assay Execution (Microplate):

Perform serial dilutions ensuring the final DMSO concentration is <1% (toxic limit for most

bacteria).

Include an Isoniazid control in parallel rows to normalize for batch-specific bacterial

sensitivity.

Visualization: Assay Reliability Workflow
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Figure 2: Solubility management workflow. The DMSO stock step is non-negotiable for the

Isoquinoline analog.

Part 4: Troubleshooting & Reproducibility FAQ
Q: My MIC values vary wildly between weeks. Why? A: Hydrazides are unstable in solution.

They oxidize to form the carboxylic acid or diimide, especially in the presence of trace metal

ions (Cu²⁺, Fe³⁺) found in some media.

Fix: Always prepare fresh stock solutions immediately before the assay. Never freeze-thaw

hydrazide stocks more than once.
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Q: The compound is inactive, but the structure suggests it should work. A: Check the "Dimer"

impurity. The diacylhydrazine impurity is extremely stable and biologically inert. If your

synthesis used <3 equivalents of hydrazine, your "drug" is likely 50% impurity. Verify purity via

HPLC or LC-MS (Look for mass [2M-2H]).

Q: Can I use this compound to make Schiff bases? A: Yes, this is a primary application.

However, the isoquinoline ring is bulkier than the pyridine ring.

Insight: When reacting with ketones, you may need acid catalysis (acetic acid) and higher

temperatures compared to Isoniazid due to the steric hindrance affecting the nucleophilicity

of the terminal nitrogen.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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